![molecular formula C18H13ClN2O2S B2772345 (3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone CAS No. 488090-01-3](/img/structure/B2772345.png)
(3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
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Description
(3-(4-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C18H13ClN2O2S and its molecular weight is 356.82. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Biological Evaluation
A study by Ravula et al. (2016) discussed the microwave-assisted synthesis of novel pyrazoline derivatives, including compounds structurally related to the chemical of interest. These compounds were evaluated for their anti-inflammatory and antibacterial activities. The microwave method provided higher yields and was more environmentally friendly compared to conventional methods. Certain compounds exhibited significant anti-inflammatory and potent antibacterial activities, suggesting their potential as templates for anti-inflammatory agents. The molecular docking results supported these findings, indicating the compounds' beneficial roles in drug discovery (Ravula et al., 2016).
Structural and Spectroscopic Analysis
Sivakumar et al. (2021) conducted a comprehensive experimental and theoretical vibrational study on a molecule closely related to the one . They used Density Functional Theory (DFT) analysis to compare experimental geometrical parameters with theoretical data. The study also investigated the molecule's molecular electrostatic potential, HOMO-LUMO energy distribution, and conducted molecular docking and antimicrobial activity analysis. The findings demonstrated the compound's potential in antimicrobial applications and provided insights into its electronic properties (Sivakumar et al., 2021).
Antimicrobial and Anticancer Potential
Hafez et al. (2016) synthesized a series of pyrazole derivatives, including structures similar to the target molecule, assessing their in vitro antimicrobial and anticancer activities. Some compounds showed higher anticancer activity than the reference drug, doxorubicin, and exhibited good to excellent antimicrobial effectiveness. This study highlights the compound's potential as a base for developing antimicrobial and anticancer agents (Hafez et al., 2016).
Properties
IUPAC Name |
[5-(4-chlorophenyl)-3-(furan-2-yl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN2O2S/c19-13-7-5-12(6-8-13)14-11-15(16-3-1-9-23-16)21(20-14)18(22)17-4-2-10-24-17/h1-10,15H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVPMKGRWAQVVAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C2=CC=C(C=C2)Cl)C(=O)C3=CC=CS3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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